Cas no 130781-63-4 ((5-Methyl-1,3,4-oxadiazol-2-yl)acetonitrile)
130781-63-4 structure
Product Name:(5-Methyl-1,3,4-oxadiazol-2-yl)acetonitrile
CAS No:130781-63-4
MF:C5H5N3O
MW:123.112700223923
MDL:MFCD13188592
CID:1075675
PubChem ID:45791256
Update Time:2025-10-05
(5-Methyl-1,3,4-oxadiazol-2-yl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(5-Methyl-1,3,4-oxadiazol-2-yl)acetonitrile
- (5-METHYL-1,2,4-OXADIAZOL-3-YL)ACETONITRILE
- (5-methyl-1,3,4-oxadiazol-2-yl)acetonitrile
- (5-methyl-1,3,4-oxadiazol-2-yl)acetonitrile(SALTDATA: FREE)
- 5-methyl-1,3,4-Oxadiazole-2-acetonitrile
- (5-Methyl-[1,3,4]oxadiazol-2-yl)-acetonitrile
- AK-57461
- Ambcb4035579
- BB 0240999
- FT-0683582
- 130781-63-4
- 1,3,4-oxadiazole-2-acetonitrile, 5-methyl-
- BS-15160
- AMY14193
- OFZOFWLYCRPADL-UHFFFAOYSA-N
- MFCD13188592
- CS-0152719
- D82196
- ALBB-012407
- DB-062775
- SCHEMBL15659775
- 2-(5-methyl-1,3,4-oxadiazol-2-yl) acetonitrile
- AKOS005173599
- DTXSID50672493
- Methyl-1,3,4-oxadiazol-2-YL)acetonitrile
- (5-Methyl-1,3,4-oxadiazol-2-yl)acetonitrile
-
- MDL： MFCD13188592
- Inchi： 1S/C5H5N3O/c1-4-7-8-5(9-4)2-3-6/h2H2,1H3
- InChI Key： OFZOFWLYCRPADL-UHFFFAOYSA-N
- SMILES： O1C(C)=NN=C1CC#N
Computed Properties
- Exact Mass: 123.04335
- Monoisotopic Mass: 123.043261792g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 62.7Ų
Experimental Properties
- Density: 1.217±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 276.0±42.0 ºC (760 Torr),
- Flash Point: 120.7±27.9 ºC,
- Solubility: Slightly soluble (14 g/l) (25 º C),
- PSA: 62.71
(5-Methyl-1,3,4-oxadiazol-2-yl)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A873898-100mg |
2-(5-Methyl-1,3,4-oxadiazol-2-yl)acetonitrile |
130781-63-4 | 95% | 100mg |
$108.0 | 2025-02-25 | |
| Ambeed | A873898-250mg |
2-(5-Methyl-1,3,4-oxadiazol-2-yl)acetonitrile |
130781-63-4 | 95% | 250mg |
$188.0 | 2025-02-25 | |
| Ambeed | A873898-1g |
2-(5-Methyl-1,3,4-oxadiazol-2-yl)acetonitrile |
130781-63-4 | 95% | 1g |
$480.0 | 2025-02-25 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KO092-200mg |
(5-Methyl-1,3,4-oxadiazol-2-yl)acetonitrile |
130781-63-4 | 95+% | 200mg |
1157.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KO092-50mg |
(5-Methyl-1,3,4-oxadiazol-2-yl)acetonitrile |
130781-63-4 | 95+% | 50mg |
462.0CNY | 2021-07-14 | |
| TRC | M054120-500mg |
(5-Methyl-1,3,4-oxadiazol-2-yl)acetonitrile |
130781-63-4 | 500mg |
$ 820.00 | 2022-06-04 | ||
| TRC | M054120-1000mg |
(5-Methyl-1,3,4-oxadiazol-2-yl)acetonitrile |
130781-63-4 | 1g |
$ 1365.00 | 2022-06-04 | ||
| TRC | M054120-2000mg |
(5-Methyl-1,3,4-oxadiazol-2-yl)acetonitrile |
130781-63-4 | 2g |
$ 2185.00 | 2022-06-04 | ||
| Chemenu | CM374180-250mg |
2-(5-Methyl-1,3,4-oxadiazol-2-yl)acetonitrile |
130781-63-4 | 95%+ | 250mg |
$198 | 2023-02-18 | |
| Chemenu | CM374180-1g |
2-(5-Methyl-1,3,4-oxadiazol-2-yl)acetonitrile |
130781-63-4 | 95%+ | 1g |
$78 | 2024-08-02 |
(5-Methyl-1,3,4-oxadiazol-2-yl)acetonitrile Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
130781-63-4 ((5-Methyl-1,3,4-oxadiazol-2-yl)acetonitrile) Related Products
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